Cas no 55954-25-1 (Methyl 2-(2,4-dimethoxyphenyl)acetate)

• Product Name: Methyl 2-(2,4-dimethoxyphenyl)acetate
• CAS No: 55954-25-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD09743316
• CID: 1057487
• Update Time: 2025-05-23

Methyl 2-(2,4-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,4-Dimethoxyphenyl)acetate
• 2.4-Dimethoxy-phenylessigsaeuremethylester
• Benzeneacetic acid,2,4-dimethoxy-,methyl ester
• Methyl 2,4-dimethoxyphenylacetate
• methyl 2,6-dimethoxyphenyl acetate
• methyl (2,4-dimethoxyphenyl)acetate
• 2,4-DIMETHOXY-BENZENEACETIC ACID METHYL ESTER
• Benzeneacetic acid, 2,4-dimethoxy-, methyl ester
• STK661663
• 6907AJ
• SBB018598
• Methyl2-(2,4-Dimethoxyphenyl)acetate
• TRA0024326
• SY024628
• AK208875
• ST4144232
• (2,4-Dimethoxyphenyl)acetic acid methyl ester
• Methyl 2-(2,4-dimethoxyphenyl)acetate

• MDL： MFCD09743316
• Inchi： 1S/C11H14O4/c1-13-9-5-4-8(6-11(12)15-3)10(7-9)14-2/h4-5,7H,6H2,1-3H3
• InChI Key： IEVKGWFWALGWGF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC(=O)OC)OC

Computed Properties

• Exact Mass: 210.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Topological Polar Surface Area: 44.8

Experimental Properties

• PSA: 44.76000
• LogP: 1.41930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Methyl 2-(2,4-dimethoxyphenyl)acetate

Methyl 2-(2,4-Dimethoxyphenyl)Acetate: A Comprehensive Overview

Methyl 2-(2,4-Dimethoxyphenyl)Acetate, also known by its CAS number 55954-25-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have shed light on its synthesis, characterization, and functionalization, making it a subject of ongoing research.

The molecular structure of Methyl 2-(2,4-Dimethoxyphenyl)Acetate is characterized by a methyl group attached to an acetate moiety, which is further connected to a phenyl ring substituted with two methoxy groups at the 2 and 4 positions. This substitution pattern imparts unique electronic and steric properties to the molecule. The presence of electron-donating methoxy groups on the aromatic ring enhances the compound's reactivity in certain chemical transformations, making it a valuable precursor in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Methyl 2-(2,4-Dimethoxyphenyl)Acetate. Researchers have explored various routes, including nucleophilic acyl substitution and esterification reactions, to synthesize this compound with high yields and purity. The use of catalytic systems and green chemistry principles has further enhanced the sustainability of these processes.

The physical properties of Methyl 2-(2,4-Dimethoxyphenyl)Acetate have been extensively studied. Its melting point and boiling point are critical parameters that influence its application in different chemical processes. The compound exhibits good solubility in organic solvents, which facilitates its use in solution-based reactions. Additionally, its spectroscopic properties, including UV-Vis and NMR spectra, have been analyzed to confirm its structure and purity.

In terms of applications, Methyl 2-(2,4-Dimethoxyphenyl)Acetate has shown promise in the pharmaceutical industry as a building block for drug development. Its ability to participate in various condensation reactions makes it a versatile intermediate in the synthesis of bioactive compounds. Furthermore, this compound has been investigated for its potential use in materials science, particularly in the development of advanced polymers and coatings.

Recent studies have also explored the biological activity of Methyl 2-(2,4-Dimethoxyphenyl)Acetate. In vitro assays have demonstrated its potential as an antimicrobial agent, with promising results against certain bacterial strains. These findings underscore the need for further research into its pharmacological properties and toxicity profiles.

The environmental impact of Methyl 2-(2,4-Dimethoxyphenyl)Acetate is another area of growing interest. Researchers are investigating its biodegradation pathways and ecological effects to ensure sustainable use and disposal practices. Understanding its environmental fate is crucial for minimizing its ecological footprint.

In conclusion, Methyl 2-(strong)Dimethoxyphenyl)Acetate (CAS No.55954- strong) stands as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and versatile reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to unravel its potential uses and optimize its synthesis pathways, this compound is poised to play an increasingly important role in modern chemistry.